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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Monochrome Yellow 1 sodium salt (also known as Mordant Yellow 1 or Alizarin Yellow G;

CAS No. 584-42-9). This information is critical for applications in research, diagnostics, and

formulation development.

Core Topic: Solubility Profile
Monochrome Yellow 1 sodium salt is a synthetic azo dye. Its solubility is a key

physicochemical property influencing its application in various scientific and industrial

processes.

Quantitative Solubility Data
The solubility of a compound is its ability to dissolve in a solid, liquid, or gaseous solvent to

form a homogeneous solution. The solubility of Monochrome Yellow 1 sodium salt has been

determined in various solvents, with quantitative data available for water.
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Solvent Chemical Formula Solubility Temperature (°C)

Water H₂O 12 g/L[1] 25

Ethanol C₂H₅OH
Slightly Soluble[2][3]

[4][5][6][7]
Not Specified

Acetone C₃H₆O
Slightly Soluble[2][4]

[5][6][7]
Not Specified

Methyl Cellosolve C₃H₈O₂ Soluble[2][5] Not Specified

Propanol C₃H₈O Slightly Soluble Not Specified

Ethylene Glycol C₂H₆O₂ Slightly Soluble[2] Not Specified

Ether C₄H₁₀O Slightly Soluble[2] Not Specified

Other Organic

Solvents
- Insoluble[6][7] Not Specified

Note: "Slightly soluble" and "soluble" are qualitative descriptions. For precise applications, it is

recommended to determine the quantitative solubility in these solvents under specific

experimental conditions.

Experimental Protocols
The following section outlines a general experimental protocol for determining the solubility of a

dye like Monochrome Yellow 1 sodium salt. This method is based on the principle of creating

a saturated solution and then quantifying the dissolved solute.

Protocol: Determination of Aqueous Solubility
Objective: To determine the quantitative solubility of Monochrome Yellow 1 sodium salt in
water at a specific temperature.

Materials:

Monochrome Yellow 1 sodium salt powder

Distilled or deionized water
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Thermostatically controlled shaker or water bath

Centrifuge

Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Filter (0.45 µm pore size)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Monochrome Yellow 1 sodium salt to a known volume of

distilled water in a sealed container. The excess solid is necessary to ensure that the

solution becomes saturated.

Place the container in a thermostatic shaker or water bath set to the desired temperature

(e.g., 25°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Separation of Undissolved Solid:

After the equilibration period, allow the solution to stand undisturbed at the constant

temperature to let the excess solid settle.

To completely separate the undissolved solid, centrifuge the saturated solution at a high

speed.

Carefully collect the supernatant. To ensure no solid particles are transferred, it is

advisable to filter the supernatant using a 0.45 µm filter.

Quantification of Dissolved Dye:
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Prepare a series of standard solutions of Monochrome Yellow 1 sodium salt with known

concentrations.

Measure the absorbance of these standard solutions at the wavelength of maximum

absorbance (λmax) for the dye using a spectrophotometer. The λmax for Monochrome

Yellow 1 is approximately 362 nm.[2]

Create a calibration curve by plotting absorbance versus concentration.

Accurately dilute a known volume of the saturated supernatant.

Measure the absorbance of the diluted supernatant at the same λmax.

Use the calibration curve to determine the concentration of the dye in the diluted

supernatant.

Calculate the concentration in the original saturated solution by accounting for the dilution

factor. This value represents the solubility of the dye at that temperature.

Visualizations
Biodegradation Pathway of a Related Azo Dye
While specific signaling pathways for Monochrome Yellow 1 sodium salt in drug

development are not extensively documented, the biodegradation of azo dyes is a well-studied

process. The following diagram illustrates the anaerobic and aerobic degradation pathway of

Mordant Yellow 3, a structurally related sulfonated azo dye. This serves as a logical

representation of a multi-step biological process.
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Mordant Yellow 3

Aromatic Amines
(e.g., 6-Amino-2-naphthalenesulfonic acid

and 5-Aminosalicylate)

Mineralization Products
(e.g., Fumarate, Pyruvate)

Click to download full resolution via product page

Anaerobic and aerobic degradation of a mordant azo dye.

Experimental Workflow for Solubility Determination
The following diagram outlines the key steps in the experimental protocol for determining the

solubility of Monochrome Yellow 1 sodium salt.
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1. Prepare Supersaturated Solution
(Excess Dye in Solvent)

2. Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

3. Separate Solid and Liquid Phases
(Centrifugation and Filtration)

7. Dilute Saturated Supernatant

4. Prepare Standard Solutions

5. Measure Absorbance (Spectrophotometry)

6. Create Calibration Curve

9. Calculate Solubility from Calibration Curve

8. Measure Absorbance of Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemicalbook.com/CASEN_584-42-9.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4388818.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4388818.aspx
https://haihangchem.com/products/mordant-yellow-1-cas-584-42-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4388818.htm
http://www.worlddyevariety.com/mordant-dyes/mordant-yellow-1.html
https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

